Cas no 1694378-63-6 (3-{bicyclo2.2.1heptan-2-yl}piperidine)
3-{bicyclo2.2.1heptan-2-yl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-{bicyclo2.2.1heptan-2-yl}piperidine
- 3-{bicyclo[2.2.1]heptan-2-yl}piperidine
- 1694378-63-6
- EN300-1866531
-
- Inchi: 1S/C12H21N/c1-2-11(8-13-5-1)12-7-9-3-4-10(12)6-9/h9-13H,1-8H2
- InChI Key: AHBZEXICVXWOME-UHFFFAOYSA-N
- SMILES: N1CCCC(C1)C1CC2CCC1C2
Computed Properties
- Exact Mass: 179.167399674g/mol
- Monoisotopic Mass: 179.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
3-{bicyclo2.2.1heptan-2-yl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866531-1.0g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1866531-0.05g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1866531-0.1g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1866531-0.25g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1866531-0.5g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1866531-1g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1866531-2.5g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1866531-5g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 5g |
$2650.0 | 2023-09-18 | ||
| Enamine | EN300-1866531-10g |
3-{bicyclo[2.2.1]heptan-2-yl}piperidine |
1694378-63-6 | 10g |
$3929.0 | 2023-09-18 |
3-{bicyclo2.2.1heptan-2-yl}piperidine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 3-{bicyclo2.2.1heptan-2-yl}piperidine
3-{bicyclo[2.2.1]heptan-2-yl}piperidine: A Comprehensive Overview
The compound 3-{bicyclo[2.2.1]heptan-2-yl}piperidine, identified by the CAS number 1694378-63-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a bicyclic structure consisting of a piperidine ring fused with a bicyclo[2.2.1]heptane moiety, making it a unique derivative with distinct physical and chemical properties.
Recent studies have highlighted the importance of bicyclic compounds like 3-{bicyclo[2.2.1]heptan-2-yl}piperidine in drug discovery and development. The rigid bicyclic framework provides stability and enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. This makes it an attractive candidate for designing bioactive compounds with improved pharmacokinetic profiles.
The synthesis of 3-{bicyclo[2.2.1]heptan-2-yl}piperidine involves a combination of ring-forming reactions and cyclization processes. Researchers have explored various methodologies, including the use of transition metal catalysts and organocatalysts, to optimize the synthesis pathway. These advancements have not only improved the yield but also reduced the environmental impact of the manufacturing process.
One of the key features of this compound is its ability to act as a building block for more complex molecules. By modifying the substituents on the piperidine ring or the bicyclo[2.2.1]heptane moiety, chemists can tailor the molecule's properties for specific applications. For instance, introducing electron-withdrawing groups can enhance its activity as an inhibitor of certain enzymes, while hydrophilic groups can improve its solubility in aqueous environments.
Recent research has also focused on the pharmacological evaluation of 3-{bicyclo[2.2.1]heptan-2-yl}piperidine derivatives. Preclinical studies have demonstrated their potential as modulators of ion channels and G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as cardiovascular diseases, neurological disorders, and cancer.
In addition to its therapeutic potential, 3-{bicyclo[2.2.1]heptan-2-yl}piperidine has shown promise in materials science applications. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing self-healing polymers and stimuli-responsive materials.
The development of green chemistry approaches for synthesizing 3-{bicyclo[2.2.1]heptan-2-yl}piperidine has been another area of active research. By utilizing renewable feedstocks and minimizing waste generation, scientists aim to make its production more sustainable and environmentally friendly.
In conclusion, 3-{bicyclo[2.2.1]heptan-2-yl}piperidine is a versatile compound with a wide range of applications across different fields of science and technology.
1694378-63-6 (3-{bicyclo2.2.1heptan-2-yl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)